{2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: [2-[(2-methyloxolan-3-yl)amino]phenyl]methanol
• InChI: InChI=1S/C12H17NO2/c1-9-11(6-7-15-9)13-12-5-3-2-4-10(12)8-14/h2-5,9,11,13-14H,6-8H2,1H3
• InChI Key: HDHTWTYPCHCAMG-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NC2=CC=CC=C2CO

Description

{2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol is a secondary alcohol derivative featuring a phenyl group substituted with an amino-linked 2-methyltetrahydrofuran (oxolane) moiety. Its molecular formula is C₁₂H₁₇NO₂, with an average molecular weight of 207.27 g/mol (inferred from structural analogs in and ). The compound’s structure combines aromaticity (phenyl group), hydrogen-bonding capability (amino and hydroxyl groups), and conformational flexibility (tetrahydrofuran ring), making it a candidate for applications in medicinal chemistry, catalysis, or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol typically involves the reaction of 2-methyloxolan-3-amine with a suitable phenylmethanol derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions . The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

Industrial production of {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and catalysts, and the reactions are carried out in large reactors. The product is then purified using techniques such as distillation, crystallization, or chromatography to obtain the desired purity .

Chemical Reactions Analysis

Oxidation Reactions

The primary alcohol group (-CH2OH) in {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol is likely susceptible to oxidation. Common oxidizing agents such as pyridinium chlorochromate (PCC) or Jones reagent could convert the alcohol to a ketone or aldehyde. For example:

• Reaction with PCC :

  $$\text{{-CH}}_2\text{{OH}} \xrightarrow{\text{{PCC, DCM}}} \text{{-CHO}} \quad \text{(to aldehyde)}$$

• Reaction with KMnO₄/H⁺ :

  $$\text{{-CH}}_2\text{{OH}} \xrightarrow{\text{{KMnO}}_4, \text{{H}}^+} \text{{-COOH}} \quad \text{(to carboxylic acid)}$$

This aligns with oxidation trends observed in benzyl alcohol derivatives .

Esterification and Acylation

The hydroxyl group can undergo esterification or acylation. For instance:

• Acetylation with Acetic Anhydride :

  $$\text{{-CH}}_2\text{{OH}} + (\text{{CH}}_3\text{{CO}})_2\text{{O}} \xrightarrow{\text{{Pyridine}}} \text{{-CH}}_2\text{{OCOCH}}_3$$

Similar reactions are documented for phenolic and aliphatic alcohols in synthesis workflows .

Nucleophilic Substitution at the Tetrahydrofuran Ring

The 2-methyloxolane (tetrahydrofuran derivative) moiety may participate in ring-opening reactions under acidic or basic conditions. For example:

• Acid-Catalyzed Ring Opening :

  $$\text{{Oxolane}} \xrightarrow{\text{{H}}^+} \text{{Diol Intermediate}}$$

This is analogous to tetrahydrofuran reactivity in polymer chemistry .

Schiff Base Formation

The secondary amine group (-NH-) adjacent to the aromatic ring could form Schiff bases with aldehydes or ketones:

$$\text{{-NH-}} + \text{{RCHO}} \rightarrow \text{{-N=CHR}}$$

Such reactions are well-characterized in imine synthesis .

Hydrogen Bonding and Chelation

The compound’s hydroxyl and amine groups may enable chelation with metal ions (e.g., Cu²⁺, Fe³⁺), as seen in ligand design for coordination complexes .

Potential Biological Activity

While no direct studies exist, structurally similar compounds exhibit:

• Anticancer activity (e.g., thiazole derivatives) ,

• Enzyme inhibition (e.g., COX-2 or 5-LOX) .

Critical Analysis of Data Gaps

• Synthetic Pathways : No direct synthesis protocols for {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol are reported.

• Experimental Validation : Predicted reactions require validation via NMR, IR, and mass spectrometry.

• Biological Studies : Computational docking (e.g., AutoDock Vina) could preliminarily assess bioactivity.

Recommendations for Further Research

• Targeted Synthesis : Utilize reductive amination between 2-aminobenzyl alcohol and 2-methyloxolan-3-one.

• Reactivity Screening : Test oxidation, acylation, and ring-opening under varied conditions.

• Bioactivity Profiling : Screen against cancer cell lines (e.g., MCF-7, HCT-116) and inflammatory enzymes .

Scientific Research Applications

{2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol with four analogous compounds, highlighting structural variations, physicochemical properties, and reported applications.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties/Applications	References
{2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol	C₁₂H₁₇NO₂	207.27	Phenyl, amino-oxolane, hydroxymethyl	Potential hydrogen-bonding motifs; unstudied	N/A
[3-[[4-(2-Chlorophenoxy)-6-phenoxy-1,3,5-triazin-2-yl]amino]phenyl]methanol	C₂₂H₁₇ClN₄O₃	434.85	Triazine, chlorophenoxy, hydroxymethyl	Herbicidal activity; synthesis via DIBAL-H reduction
[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	C₁₃H₁₉BO₃	246.10	Boronate ester, hydroxymethyl	Suzuki-Miyaura coupling precursor; 86% yield
2-{2-[(2-Methyloxolan-3-yl)amino]ethoxy}ethan-1-ol	C₉H₁₉NO₃	189.25	Ethoxyethanol chain, amino-oxolane	Solubility enhancer; no reported bioactivity
2-(2-Methyloxolan-3-yl)-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid	C₁₂H₁₇NO₄	239.27	Oxazole, carboxylic acid, isopropyl	Discontinued; potential enzyme inhibition

Structural and Functional Differences

Aromatic vs. Heterocyclic Cores :

• The target compound’s phenyl group contrasts with the triazine ring in compound 9e () and the oxazole in CymitQuimica’s derivative (). Triazine derivatives often exhibit herbicidal or antimicrobial activity due to their electron-deficient aromatic systems , whereas oxazole-carboxylic acids may target enzymes (e.g., cyclooxygenases) .
• The boronate ester in compound 2b () enables cross-coupling reactions, a feature absent in the target compound.

Hydroxymethyl Positioning: The hydroxymethyl group in the target compound is para to the amino-oxolane linkage, unlike the meta position in compound 2b. This positional isomerism could affect intermolecular interactions and solubility.

Amino-Oxolane Linkage: The 2-methyloxolane (tetrahydrofuran) moiety is shared with compound 9e and 2-{2-[(2-Methyloxolan-3-yl)amino]ethoxy}ethan-1-ol ().

Biological Activity

{2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol is a compound that has garnered attention in recent years due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound is characterized by the presence of a methanol group attached to a phenyl ring, with an amino group linked to a methyloxolane structure. This unique configuration may contribute to its biological activity.

Biological Activities

1. Antimicrobial Activity
Research indicates that compounds similar to {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol exhibit significant antimicrobial properties. For instance, studies have shown that certain derivatives can effectively inhibit bacterial growth, suggesting potential applications in treating infections caused by resistant strains .

2. Anticancer Properties
The compound's structure allows it to interact with various cellular targets, potentially leading to anticancer effects. Molecular docking studies suggest that it may act as an inhibitor of key enzymes involved in tumorigenesis, such as cyclooxygenase-2 (COX-2) . In vitro assays have demonstrated that related compounds can induce apoptosis in cancer cell lines.

3. Neuroprotective Effects
Emerging research suggests that {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol may possess neuroprotective properties. Functionalized amino acids similar to this compound have been studied for their ability to inhibit GABA uptake, which could be beneficial in conditions like epilepsy and anxiety disorders .

The mechanism of action for {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol likely involves its interaction with specific receptors and enzymes. The presence of the methyloxolane moiety may enhance its binding affinity to biological targets, allowing it to modulate various signaling pathways effectively. For example, the compound may inhibit COX-2 activity, thereby reducing inflammatory responses associated with cancer progression .

Case Studies

Case Study 1: Antimicrobial Efficacy
A study evaluated the antimicrobial activity of various derivatives of {2-[(2-Methyloxolan-3-yl)amino]phenyl}methanol against common pathogens. The results indicated that certain derivatives exhibited minimum inhibitory concentrations (MICs) as low as 0.22 mg/ml against Plesiomonas shigelloides, highlighting their potential as therapeutic agents .

Case Study 2: Cancer Cell Apoptosis
In another investigation, the compound was tested for its ability to induce apoptosis in breast cancer cell lines. The findings revealed a dose-dependent increase in apoptotic markers after treatment with the compound, suggesting its utility in cancer therapy .

Data Summary Table

Activity	Effect	Reference
Antimicrobial	MIC 0.22 mg/ml against pathogens
Anticancer	Induces apoptosis in cancer cells
Neuroprotective	Inhibits GABA uptake